Cas no 1823511-48-3 (4-(4-Bromo-2,6-difluorophenyl)-1,3-oxazolidin-2-one)

• Product Name: 4-(4-Bromo-2,6-difluorophenyl)-1,3-oxazolidin-2-one
• CAS No: 1823511-48-3
• MF: C₉H₆BrF₂NO₂
• MW: 278.050248622894
• CID: 5897265
• PubChem ID: 130146009
• Update Time: 2025-08-04

4-(4-Bromo-2,6-difluorophenyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-1894123
• 1823511-48-3
• 4-(4-bromo-2,6-difluorophenyl)-1,3-oxazolidin-2-one
• 4-(4-Bromo-2,6-difluorophenyl)-1,3-oxazolidin-2-one

• Inchi： 1S/C9H6BrF2NO2/c10-4-1-5(11)8(6(12)2-4)7-3-15-9(14)13-7/h1-2,7H,3H2,(H,13,14)
• InChI Key： MZAWHVPSRSRELO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)F)C1COC(N1)=O)F

Computed Properties

• Exact Mass: 276.95500g/mol
• Monoisotopic Mass: 276.95500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.3Ų

Additional information on 4-(4-Bromo-2,6-difluorophenyl)-1,3-oxazolidin-2-one

Introduction to 4-(4-Bromo-2,6-difluorophenyl)-1,3-oxazolidin-2-one (CAS No. 1823511-48-3)

4-(4-Bromo-2,6-difluorophenyl)-1,3-oxazolidin-2-one, identified by its CAS number 1823511-48-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic compound belongs to the oxazolidinone class, which is well-documented for its versatile biological activities. The structural features of this molecule, particularly the presence of a bromo substituent and difluoro groups on the aromatic ring, contribute to its unique chemical properties and potential applications in drug discovery.

The compound’s molecular framework integrates a 4-bromo-2,6-difluorophenyl moiety with a 1,3-oxazolidin-2-one core. This configuration imparts distinct electronic and steric characteristics, making it a valuable scaffold for designing novel bioactive molecules. The bromo atom, being an electron-withdrawing group, influences the reactivity of the aromatic ring, while the difluoro groups enhance lipophilicity and metabolic stability. These attributes are particularly advantageous in the development of small-molecule inhibitors targeting various biological pathways.

In recent years, there has been growing interest in oxazolidinone derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential as antimicrobial agents, kinase inhibitors, and anti-inflammatory drugs. The structural motif of 4-(4-Bromo-2,6-difluorophenyl)-1,3-oxazolidin-2-one aligns well with these therapeutic areas. Specifically, the bromo and difluoro substituents may interact with specific residues in target proteins, modulating their function. This has led to several studies investigating its efficacy in inhibiting key enzymes involved in cancer progression and inflammatory diseases.

One of the most compelling aspects of this compound is its role in oncology research. Oxazolidinone derivatives have demonstrated promising results as inhibitors of tyrosine kinases and other enzymes overexpressed in cancer cells. The presence of a bromo group on the aromatic ring enhances binding affinity to these targets by facilitating hydrophobic interactions and hydrogen bonding. Furthermore, the difluoro groups contribute to improved pharmacokinetic properties, such as enhanced solubility and bioavailability. These features make 4-(4-Bromo-2,6-difluorophenyl)-1,3-oxazolidin-2-one a compelling candidate for further development as an anticancer therapeutic.

Recent advancements in computational chemistry have also highlighted the potential of this compound. Molecular docking studies suggest that it can effectively bind to active sites of enzymes such as Janus kinases (JAKs) and signal transducer and activator of transcription (STAT) proteins. These pathways are critical in regulating immune responses and cell proliferation, making them attractive targets for therapeutic intervention. The structural versatility of 4-(4-Bromo-2,6-difluorophenyl)-1,3-oxazolidin-2-one allows for modifications that can fine-tune its binding affinity and selectivity.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the bromo substituent typically involves halogenation techniques, while the difluoro groups are often incorporated through metal-catalyzed cross-coupling reactions or electrophilic aromatic substitution. Advanced synthetic methodologies have enabled researchers to optimize yields and purity, ensuring that subsequent biological evaluations are conducted on high-quality material.

In terms of biological evaluation, preliminary studies have shown that 4-(4-Bromo-2,6-difluorophenyl)-1,3-oxazolidin-2-one exhibits notable activity against certain bacterial strains. The oxazolidinone core is known for its ability to disrupt bacterial protein synthesis by inhibiting ribosomal function. The additional presence of a bromo group may further enhance this effect by improving binding interactions with bacterial enzymes. This makes it a promising candidate for developing novel antibiotics to combat resistant bacterial infections.

The compound’s potential extends beyond antimicrobial applications. Researchers have also explored its anti-inflammatory properties by evaluating its effects on key inflammatory mediators such as cytokines and chemokines. Preliminary data suggest that it can modulate signaling pathways involved in inflammation without significant toxicity at effective doses. This aligns with the growing demand for nonsteroidal anti-inflammatory drugs (NSAIDs) with improved safety profiles.

Future directions in the study of 4-(4-Bromo-2,6-difluorophenyl)-1,3-oxazolidin-2-one include exploring its mechanism of action in greater detail. Understanding how this compound interacts with biological targets at a molecular level will provide insights into its therapeutic potential and limitations. Additionally, structure-activity relationship (SAR) studies will help identify key structural features responsible for its bioactivity, guiding further optimization efforts.

The development of novel pharmaceuticals relies heavily on innovative chemical scaffolds like oxazolidinones. The unique combination of functional groups in 4-(4-Bromo-2,6-difluorophenyl)-1,3-oxazolidin-2-one, particularly the bromo and difluoro substituents on the aromatic ring, positions it as a versatile building block for drug discovery programs targeting various diseases including cancer and inflammation-related disorders.

In conclusion, 4-(4-Bromo-2,6-difluorophenyl)-1,3-oxazolidin-2-one (CAS No. 1823511-48-3) represents a significant advancement in medicinal chemistry due to its promising biological activities and structural features conducive to drug development。 Its potential applications in oncology、antimicrobial therapy，and anti-inflammatory treatment make it an exciting area for further research。 As our understanding of molecular interactions continues to evolve，this compound is poised to play a crucial role in shaping future therapeutic strategies。